![molecular formula C18H16FN3O2 B2842784 N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide CAS No. 1392695-36-1](/img/no-structure.png)
N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide, also known as FMHM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazole-based compounds and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer progression and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that promote inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and modulation of the immune system. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. However, one limitation of this compound is its relatively low solubility in water, which may limit its bioavailability and therapeutic efficacy.
Future Directions
There are several future directions for the research on N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide, including the development of more efficient synthesis methods, the investigation of its potential as a neuroprotective agent, and the evaluation of its safety and efficacy in preclinical and clinical studies. Additionally, the use of this compound in combination with other anticancer agents may enhance its therapeutic efficacy and reduce the risk of drug resistance.
Synthesis Methods
The synthesis of N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide involves the reaction of 4-fluoroaniline with 2-hydroxy-3,5-dimethylbenzaldehyde, followed by cyclization with hydrazine hydrate and carboxylic acid functionalization. This method has been optimized to obtain high yields of pure this compound.
Scientific Research Applications
N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications, including its role as an anticancer agent, anti-inflammatory agent, and neuroprotective agent. Several studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer.
properties
CAS RN |
1392695-36-1 |
---|---|
Molecular Formula |
C18H16FN3O2 |
Molecular Weight |
325.343 |
IUPAC Name |
N-(4-fluorophenyl)-3-(2-hydroxy-3,5-dimethylphenyl)-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C18H16FN3O2/c1-10-7-11(2)17(23)14(8-10)15-9-16(22-21-15)18(24)20-13-5-3-12(19)4-6-13/h3-9,23H,1-2H3,(H,20,24)(H,21,22) |
InChI Key |
AQUCFVGYXMEVDP-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C2=NNC(=C2)C(=O)NC3=CC=C(C=C3)F)O)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.